Cas no 6556-42-9 ((e)-3-cyclohex-3-en-1-ylprop-2-enal)

• Product Name: (e)-3-cyclohex-3-en-1-ylprop-2-enal
• CAS No: 6556-42-9
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 962115
• PubChem ID: 5354901
• Update Time: 2025-04-19

(e)-3-cyclohex-3-en-1-ylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• (e)-3-cyclohex-3-en-1-ylprop-2-enal
• EN300-1841989
• 3-(cyclohex-3-en-1-yl)prop-2-enal
• NSC-22291
• DTXSID20417873
• NSC22291
• SCHEMBL19245465
• 98978-23-5
• 6556-42-9

• Inchi： 1S/C9H12O/c10-8-4-7-9-5-2-1-3-6-9/h1-2,4,7-9H,3,5-6H2/b7-4+
• InChI Key： BJUAGQHDGHROOO-QPJJXVBHSA-N
• SMILES： O=C/C=C/C1CC=CCC1

Computed Properties

• Exact Mass: 136.08886
• Monoisotopic Mass: 136.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.024
• Boiling Point: 225.7°C at 760 mmHg
• Flash Point: 111.5°C
• Refractive Index: 1.563
• PSA: 17.07
• LogP: 2.09780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds